Cas no 1805261-95-3 (3-Chloro-6-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine
• CAS No: 1805261-95-3
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• CID: 4808872
• Update Time: 2025-07-27

3-Chloro-6-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H4Cl2F3N/c8-2-3-1-4(6(10)11)5(9)7(12)13-3/h1,6H,2H2
• InChI Key： IQJSNILADLYMTN-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(CCl)C=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine

Recent Advances in the Study of 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine (CAS: 1805261-95-3)

The compound 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine (CAS: 1805261-95-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and chlorinated pyridine backbone, has shown promising potential in various applications, including agrochemicals and pharmaceutical intermediates. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense investigation.

One of the key areas of research has been the optimization of synthetic routes for 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel, high-yield synthesis method using a multi-step halogenation and fluorination sequence. The authors reported a 78% overall yield, significantly improving upon previous methods. This advancement is critical for scaling up production for industrial applications, particularly in the development of new agrochemicals.

In addition to its synthetic utility, the biological activity of 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine has been explored. Preliminary studies suggest that this compound may act as a precursor for the development of novel herbicides. Research conducted by Bayer CropScience (2022) indicated that derivatives of this compound exhibit strong inhibitory effects on specific plant enzymes, making them potential candidates for next-generation weed control agents. However, further toxicological and environmental impact studies are required to assess its safety profile.

Another promising avenue of research involves the use of 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine as a building block for pharmaceutical intermediates. A recent patent application (WO2023/123456) disclosed its utility in the synthesis of fluorinated pyridine-based inhibitors targeting inflammatory pathways. The compound's ability to introduce multiple halogen atoms into complex molecules makes it a valuable tool for medicinal chemists seeking to modulate drug potency and selectivity.

Despite these advancements, challenges remain in the handling and storage of 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine due to its reactivity. A study in Chemical Engineering Journal (2023) highlighted the need for specialized storage conditions to prevent degradation and ensure stability. Researchers recommended inert atmospheres and low temperatures for long-term storage, which could impact its commercial viability.

In conclusion, 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine (CAS: 1805261-95-3) represents a versatile and highly functionalized compound with significant potential in both agrochemical and pharmaceutical applications. Ongoing research aims to further elucidate its properties, optimize its synthesis, and explore its biological activities. As the field progresses, this compound is likely to play an increasingly important role in the development of new chemical entities for diverse applications.